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Compound of Interest

Compound Name: D-Sorbitol-13C

Cat. No.: B15556727

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available D-
Sorbitol-13C, a stable isotope-labeled sugar alcohol crucial for a variety of research

applications. This document details the specifications of D-Sorbitol-13C from various

suppliers, outlines key experimental protocols for its use, and provides visualizations to clarify

complex biological and experimental workflows.

Commercial Suppliers of D-Sorbitol-13C
The selection of a suitable commercial supplier for D-Sorbitol-13C is a critical first step in

ensuring the accuracy and reproducibility of experimental results. Key parameters to consider

include isotopic purity, chemical purity, available formulations, and packaging sizes. The

following table summarizes the product specifications for D-Sorbitol-13C from several

prominent suppliers.
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Supplier
Product
Name

Labeling
Position(
s)

Isotopic
Purity

Chemical
Purity

Format
CAS
Number

Sigma-

Aldrich

D-Sorbitol-

1-¹³C
1-¹³C

≥99 atom

% ¹³C[1]
≥98% Solid

132144-93-

5

D-Sorbitol-

2-¹³C
2-¹³C

≥99 atom

% ¹³C[1]
≥98% Solid -

D-Sorbitol-

¹³C₆

Uniformly

labeled

≥99 atom

% ¹³C[1]
≥98% Solid

121067-

66-1

Cambridge

Isotope

Laboratorie

s, Inc.

D-Sorbitol

(U-¹³C₆,

98%)

Uniformly

labeled
98% 98%[2] Solid

121067-66-

1

Santa Cruz

Biotechnol

ogy, Inc.

D-Sorbitol-

1-¹³C
1-¹³C - - Solid

132144-93-

5

MedChem

Express

D-Sorbitol-

¹³C

Not

specified
≥98.0% ≥98.0% Solid

287100-73-

6[3]

Alfa

Chemistry

D-Sorbitol-

¹³C-1
1-¹³C - - Solid

132144-93-

5

D-Sorbitol-

¹³C-2
2-¹³C - - Solid -

Note: "-" indicates that the information was not readily available from the supplier's website.

Researchers should always consult the certificate of analysis for lot-specific data.

Key Applications and Experimental Protocols
D-Sorbitol-13C is a valuable tracer for studying the polyol pathway and its downstream

metabolic fate. Two primary applications are in metabolic flux analysis and breath tests for

diagnosing small intestinal bacterial overgrowth (SIBO).
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Metabolic Flux Analysis (MFA)
Introduction: ¹³C-Metabolic Flux Analysis (¹³C-MFA) is a powerful technique to quantify

intracellular metabolic fluxes. By introducing a ¹³C-labeled substrate like D-Sorbitol-¹³C,

researchers can trace the carbon backbone through metabolic pathways. The resulting labeling

patterns in downstream metabolites are measured by mass spectrometry (MS) or nuclear

magnetic resonance (NMR) spectroscopy, and this data is used to calculate the rates of

metabolic reactions.

Experimental Protocol (Adapted for D-Sorbitol-¹³C):

This protocol is adapted from established ¹³C-MFA procedures using labeled glucose.

a. Cell Culture and Isotope Labeling:

Culture cells of interest to mid-exponential phase in standard culture medium.

Prepare the labeling medium by replacing the standard carbon source (e.g., glucose) with a

known concentration of D-Sorbitol-¹³C. The specific labeling pattern of the sorbitol (e.g., 1-

¹³C, 2-¹³C, or U-¹³C₆) should be chosen based on the specific pathways of interest.

Switch the cells to the labeling medium and continue the culture. Collect cell samples at

various time points to achieve a metabolic and isotopic steady state.

b. Metabolite Extraction:

Quench metabolic activity by rapidly aspirating the labeling medium and washing the cells

with an ice-cold quenching solution (e.g., phosphate-buffered saline).

Extract metabolites using a cold solvent mixture, such as 80% methanol.

Centrifuge the samples to pellet cell debris and collect the supernatant containing the

metabolites.

c. Sample Analysis:

Analyze the extracted metabolites using Gas Chromatography-Mass Spectrometry (GC-MS)

or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to determine the mass
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isotopomer distributions of key metabolites (e.g., fructose, glucose, lactate, and

intermediates of the pentose phosphate pathway and TCA cycle).

Alternatively, ¹³C NMR spectroscopy can be used to determine the positional labeling of

metabolites.

d. Data Analysis and Flux Calculation:

Correct the raw mass spectrometry data for the natural abundance of ¹³C.

Use a metabolic network model and specialized software (e.g., INCA, Metran) to fit the

measured mass isotopomer distributions to the model and estimate the intracellular

metabolic fluxes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556727/docs#a-technical-guide-to-d-sorbitol-13c-
for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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